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Compound of Interest

Compound Name: 1,2,6-Trichloronaphthalene

Cat. No.: B15369108 Get Quote

Disclaimer: Specific safety and handling data for 1,2,6-Trichloronaphthalene is limited. The

following guidance is based on information for trichloronaphthalene and other chlorinated

naphthalenes. Researchers should treat this information as a baseline and consult their

institution's safety office for a comprehensive risk assessment.

Personal Protective Equipment (PPE)
When handling 1,2,6-Trichloronaphthalene, a comprehensive approach to personal protection

is crucial to minimize exposure. This includes protection for the respiratory system, hands,

eyes, and body.

Respiratory Protection: A government-approved respirator is necessary to prevent inhalation of

dust or vapors.[1] For concentrations up to 500 ppm, a chemical cartridge respirator with an

organic vapor cartridge is recommended.[2] For higher concentrations or in situations with

inadequate ventilation, a NIOSH-approved self-contained breathing apparatus (SCBA) should

be used.[2]

Hand Protection: Compatible, chemical-resistant gloves are required.[1] It is good practice to

inspect gloves for any signs of degradation before use and to employ proper glove removal

techniques to avoid skin contact.

Eye Protection: Chemical safety goggles or a face shield are necessary to protect against

splashes and dust.[1][2]
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Skin and Body Protection: Appropriate personal protective clothing should be worn to prevent

skin contact.[3] This can range from coveralls to a full chemical-resistant suit, depending on the

scale of the operation and the potential for exposure.[4][5] Contaminated clothing should be

removed immediately and washed before reuse.[6]

Quantitative Exposure Limits
The following table summarizes the available occupational exposure limits for

Trichloronaphthalene. These values should be used as a guide for assessing workplace

exposure.

Organization Exposure Limit Type Value

OSHA
Permissible Exposure Limit

(PEL)
Not established

ACGIH Threshold Limit Value (TLV) Not established

NIOSH
Recommended Exposure Limit

(REL)
Not established

AIHA ERPG-1 / ERPG-2 / ERPG-3 Not established

IDLH
Immediately Dangerous to Life

or Health
50 mg/m³

Source: Occupational Safety and Health Administration[7]

Operational Plan: Handling 1,2,6-Trichloronaphthalene
A systematic approach to handling 1,2,6-Trichloronaphthalene is essential for laboratory

safety.

1. Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.[1]

Verify that a safety shower and eye wash station are readily accessible.[1]

Assemble all necessary PPE and ensure it is in good condition.
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Have spill control materials (e.g., absorbent pads, vermiculite) readily available.[8]

2. Handling:

Avoid breathing dust and vapors.[1]

Prevent contact with skin and eyes.[9]

Do not eat, drink, or smoke in the handling area.[10]

Keep the container tightly closed when not in use.[1][10]

Wash hands thoroughly after handling.[1]

3. Spill Response:

Evacuate the area in case of a significant spill.[1]

Wear appropriate PPE, including respiratory protection, during cleanup.[1]

For solid spills, carefully sweep up the material to avoid raising dust, and place it in a sealed

container for disposal.[1]

For liquid spills, absorb with an inert material like sand or vermiculite and place in a closed

container for disposal.[8]

Ventilate the spill area and wash the site after material pickup is complete.[1]

Disposal Plan
Proper disposal of 1,2,6-Trichloronaphthalene and contaminated materials is critical to

prevent environmental contamination.

Dispose of contents and containers in accordance with all local, state, and federal

regulations at an approved waste disposal plant.[10]

Do not allow the product to enter drains or surface water.[9][11]
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Contaminated materials, such as gloves, absorbent pads, and disposable clothing, should be

placed in a sealed, labeled container for hazardous waste disposal.

Workflow for Handling and Disposal of 1,2,6-
Trichloronaphthalene
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Caption: Workflow for the safe handling and disposal of 1,2,6-Trichloronaphthalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15369108?utm_src=pdf-custom-synthesis
https://www.chemtrack.org/MSDSSG/Trf/sge/sge91-20-3.html
https://msjc-keenan.safeschoolssds.com/document/view/65aba595-7d7f-42ef-a259-ccbf9d70ecd0/b04ea632-3080-11da-bc22-f8c243af2369/NAPHTHALENE
https://pubchem.ncbi.nlm.nih.gov/compound/1_2_3_4-Tetrachloronaphthalene
https://pubchem.ncbi.nlm.nih.gov/compound/1_2_3_4-Tetrachloronaphthalene
https://chemm.hhs.gov/ppe.htm
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.120AppB
https://lcp-shared.s3.amazonaws.com/tn/lcp/prod/attachments/000/000/000/000/000/031/334/original-2a34ea109dcce73fb6b321a8bf7ae24f?x-amz-checksum-mode=ENABLED&X-Amz-Algorithm=AWS4-HMAC-SHA256&X-Amz-Credential=AKIAZQCMVTTAJUQC6H6F%2F20251029%2Fus-east-1%2Fs3%2Faws4_request&X-Amz-Date=20251029T050420Z&X-Amz-Expires=300&X-Amz-SignedHeaders=host&X-Amz-Signature=6541546fa137d301d719f0b6a62a667d4122749e8398d0f6abe18cc11ed71f1d
https://www.osha.gov/chemicaldata/225
https://www.chemtrack.org/MSDSSG/Trf/sge/sge76-06-2.html
https://www.lookchem.com/sds1321-65-9.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15029~~PDF~~MTR~~CGV4~~EN~~2025-10-25%2000:25:39~~1-Chloronaphthalene%20%20remainder%202-chloronaphthalene~~
https://www.fishersci.com/store/msds?partNumber=AC180971000&countryCode=US&language=en
https://www.benchchem.com/product/b15369108#personal-protective-equipment-for-handling-1-2-6-trichloronaphthalene
https://www.benchchem.com/product/b15369108#personal-protective-equipment-for-handling-1-2-6-trichloronaphthalene
https://www.benchchem.com/product/b15369108#personal-protective-equipment-for-handling-1-2-6-trichloronaphthalene
https://www.benchchem.com/product/b15369108#personal-protective-equipment-for-handling-1-2-6-trichloronaphthalene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15369108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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